molecular formula C23H20N2O2 B5130708 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

Cat. No. B5130708
M. Wt: 356.4 g/mol
InChI Key: BROWXECNRZHONR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one, also known as Ro5-4864, is a synthetic compound that belongs to the benzodiazepine family. It was first synthesized in the 1970s and has been extensively studied for its potential applications in scientific research. Ro5-4864 has been found to have a number of interesting properties that make it useful for a variety of different applications.

Mechanism of Action

The mechanism of action of 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one is complex and not fully understood. It is known to bind to the peripheral benzodiazepine receptor (PBR), which is found in a variety of different tissues throughout the body. This binding has been found to have a number of interesting effects on the body, including reducing inflammation, promoting neuroprotection, and reducing anxiety.
Biochemical and Physiological Effects:
4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has a number of interesting biochemical and physiological effects. It has been found to reduce inflammation in a variety of different tissues, including the brain. It has also been found to promote neuroprotection, which may make it useful for treating a variety of different neurological disorders. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has also been found to reduce anxiety in animal models, although its effects on humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. It also has a number of interesting properties that make it useful for a variety of different applications. One limitation is that its effects on humans are not yet fully understood, which makes it difficult to use in clinical studies.

Future Directions

There are a number of different future directions that could be explored in relation to 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one. One potential area of research is in the field of neuroprotection. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been found to promote neuroprotection in animal models, which suggests that it may be useful for treating a variety of different neurological disorders. Another potential area of research is in the field of anxiety disorders. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been found to reduce anxiety in animal models, which suggests that it may be useful for treating anxiety disorders in humans. Finally, 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one could be explored as a potential treatment for inflammation-related disorders, such as rheumatoid arthritis or multiple sclerosis.

Synthesis Methods

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one can be synthesized using a number of different methods. One common approach is to start with the compound 7-amino-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one and then react it with benzoyl chloride to form the desired product. This reaction can be carried out using a variety of different solvents and catalysts, depending on the specific conditions required.

Scientific Research Applications

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been extensively studied for its potential applications in scientific research. It has been found to have a number of interesting properties that make it useful for a variety of different applications. One of the key areas where 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been studied is in the field of neuroscience. Researchers have found that 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one can bind to a specific subtype of the GABA-A receptor, known as the peripheral benzodiazepine receptor (PBR). This binding has been found to have a number of interesting effects on the brain, including reducing anxiety and promoting neuroprotection.

properties

IUPAC Name

4-benzoyl-7-methyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O2/c1-16-12-13-20-19(14-16)22(17-8-4-2-5-9-17)25(15-21(26)24-20)23(27)18-10-6-3-7-11-18/h2-14,22H,15H2,1H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BROWXECNRZHONR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC(=O)CN(C2C3=CC=CC=C3)C(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methyl-5-phenyl-4-(phenylcarbonyl)-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.